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Compound of Interest

Compound Name:
4-(Hydroxymethyl)pyridin-2(1H)-

one

Cat. No.: B144497 Get Quote

In-Depth Technical Guide: 4-
(Hydroxymethyl)pyridin-2(1H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 4-(Hydroxymethyl)pyridin-2(1H)-one. The content is structured to

meet the needs of laboratory and drug development professionals, with a focus on data

presentation, experimental context, and clear safety protocols.

Introduction
4-(Hydroxymethyl)pyridin-2(1H)-one is a heterocyclic organic compound. Pyridin-2(1H)-one

and its derivatives are recognized as important scaffolds in medicinal chemistry. They are being

investigated for a variety of therapeutic applications, including as potential non-nucleoside

reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV.[1][2] This guide will detail the

essential safety and handling information for this compound to ensure its proper use in a

research and development setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-(Hydroxymethyl)pyridin-2(1H)-
one is provided in the table below.
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Property Value Reference(s)

CAS Number 127838-58-8 [3][4]

Molecular Formula C₆H₇NO₂ [3]

Molecular Weight 125.13 g/mol [4]

Appearance Solid [4]

Boiling Point 428°C at 760 mmHg [3][4]

Flash Point 212.668°C [3]

Density 1.225 g/cm³ [3]

Storage Temperature Room Temperature [3][4]

Solubility No data available

LogP -0.13280 [3]

Safety and Hazard Information
The following sections detail the known hazards and safety precautions for 4-
(Hydroxymethyl)pyridin-2(1H)-one based on available Material Safety Data Sheets.

GHS Classification
The Globally Harmonized System (GHS) classification for this compound is summarized below.
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Classification Code Description Reference(s)

Acute toxicity, oral H302 Harmful if swallowed [4]

Skin

corrosion/irritation
H315 Causes skin irritation [4]

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[4]

Specific target organ

toxicity, single

exposure

H335
May cause respiratory

irritation
[4]

GHS Pictogram:

alt text

[4]

Signal Word: Warning[4]

Hazard and Precautionary Statements
Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

P264: Wash skin thoroughly after handling.[4]
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P270: Do not eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P330: Rinse mouth.[4]

P362+P364: Take off contaminated clothing and wash it before reuse.[4]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

P405: Store locked up.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)
Appropriate PPE should be worn at all times when handling 4-(Hydroxymethyl)pyridin-2(1H)-
one.
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PPE Specification Reference(s)

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[5]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber), lab coat.
[5]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

cartridge if ventilation is

inadequate or for emergency

situations.

[6][7]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Measures Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Call a

physician.

[8][9]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing and

shoes. Call a physician if

irritation persists.

[8][9]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Continue rinsing.

Call a physician.

[8][9]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water if

the person is conscious. Call a

physician.

[8][9]

Firefighting and Accidental Release Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or appropriate foam.[8][10]

Specific Hazards: Emits toxic fumes under fire conditions.[8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[8][10]

Accidental Release: Evacuate the area. Wear appropriate PPE, including respiratory

protection. Avoid dust formation. Sweep up the material and place it in a suitable, closed
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container for disposal. Ventilate the area and wash the spill site after material pickup is

complete.[5][8]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a

well-ventilated area. Wash hands thoroughly after handling.[11][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][11]

Keep away from incompatible materials such as strong oxidizing agents.

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 4-(Hydroxymethyl)pyridin-2(1H)-one are not readily

available in the public domain, the GHS hazard classifications indicate the following potential

health effects:

Acute Oral Toxicity: Harmful if swallowed.[4]

Skin Irritation: Causes skin irritation upon contact.[4]

Eye Irritation: Causes serious eye irritation.[4]

Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust.[4]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-
(Hydroxymethyl)pyridin-2(1H)-one is not extensively published, a general synthetic route

involves the reduction of methyl 2-oxo-1,2-dihydropyridine-4-carboxylate.[3]

General Synthetic Protocol:

Reaction Setup: In a round-bottom flask, dissolve methyl 2-oxo-1,2-dihydropyridine-4-

carboxylate in a suitable solvent such as tetrahydrofuran.

Reduction: Add a reducing agent, such as lithium borohydride, to the solution.
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Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or

argon) for several hours.

Quenching and Workup: After the reaction is complete, cool the mixture and quench it with

water or a mild acid.

Extraction and Purification: Extract the product with an appropriate organic solvent. The

combined organic layers are then dried and concentrated. The crude product can be purified

using techniques such as column chromatography or recrystallization.
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Synthetic Workflow
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Caption: A general workflow for the synthesis of 4-(Hydroxymethyl)pyridin-2(1H)-one.

Biological Context and Potential Applications
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Pyridin-2(1H)-one derivatives are of significant interest in drug discovery. One of the notable

areas of research is their potential as non-nucleoside reverse transcriptase inhibitors (NNRTIs)

for HIV.[1][2] NNRTIs are a class of antiretroviral drugs that bind to and inhibit the activity of

reverse transcriptase, an essential enzyme for the replication of HIV.

Mechanism of NNRTIs in HIV Replication

HIV Virion

Host Cell (e.g., T-cell)

Enters

Viral RNA

Releases

Reverse Transcriptase

Template for

Viral DNA

Synthesizes

Integration into
Host Genome

Pyridinone-based NNRTI
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4-(Hydroxymethyl)pyridin-2(1H)-one)
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Click to download full resolution via product page

Caption: Simplified diagram of NNRTI action in the HIV life cycle.

Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of 4-
(Hydroxymethyl)pyridin-2(1H)-one in a laboratory setting.
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Safe Handling Workflow

Start: Handling
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Caption: Logical workflow for the safe handling of 4-(Hydroxymethyl)pyridin-2(1H)-one.
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Conclusion
4-(Hydroxymethyl)pyridin-2(1H)-one is a compound with potential applications in drug

discovery that requires careful handling due to its associated hazards. This guide has

summarized the key safety, handling, and property information to aid researchers in its safe

and effective use. Adherence to the outlined safety protocols, including the use of appropriate

personal protective equipment and proper handling and storage procedures, is essential to

minimize risks in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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